Cas no 1807014-66-9 ((2-Bromo-5-nitropyridin-4-yl)methanamine)

• Product Name: (2-Bromo-5-nitropyridin-4-yl)methanamine
• CAS No: 1807014-66-9
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4803398
• Update Time: 2023-08-17

(2-Bromo-5-nitropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-nitropyridin-4-yl)methanamine
• 4-Aminomethyl-2-bromo-5-nitropyridine

• Inchi： 1S/C6H6BrN3O2/c7-6-1-4(2-8)5(3-9-6)10(11)12/h1,3H,2,8H2
• InChI Key： XIEFRTUWNUGQAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)[N+](=O)[O-])CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7